Cas no 888967-56-4 (Benzonitrile, 3-[3-(hydroxymethyl)phenoxy]-5-(trifluoromethyl)-)

• Product Name: Benzonitrile, 3-[3-(hydroxymethyl)phenoxy]-5-(trifluoromethyl)-
• CAS No: 888967-56-4
• MF: C₁₅H₁₀F₃NO₂
• MW: 293.240614414215
• CID: 1934193
• PubChem ID: 59599562
• Update Time: 2025-04-21

Benzonitrile, 3-[3-(hydroxymethyl)phenoxy]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-(hydroxymethyl)phenoxy]-5-(trifluoromethyl)-
• 888967-56-4
• SCHEMBL3556340
• DTXSID101184347
• AOPQDSABPRYOKH-UHFFFAOYSA-N
• 3-[3-(hydroxymethyl)phenoxy]-5-(trifluoromethyl)benzonitrile

• Inchi： 1S/C15H10F3NO2/c16-15(17,18)12-4-11(8-19)6-14(7-12)21-13-3-1-2-10(5-13)9-20/h1-7,20H,9H2
• InChI Key： AOPQDSABPRYOKH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C=1)OC1=CC=CC(CO)=C1)(F)F

Computed Properties

• Exact Mass: 293.06636305Da
• Monoisotopic Mass: 293.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.3Ų